Cas no 865204-03-1 (1-(4-Bromophenyl)cyclopentan-1-ol)

• Product Name: 1-(4-Bromophenyl)cyclopentan-1-ol
• CAS No: 865204-03-1
• MF: C₁₁H₁₃BrO
• MW: 241.124322652817
• MDL: MFCD18205681
• CID: 1852467
• PubChem ID: 23154289
• Update Time: 2025-06-14

1-(4-Bromophenyl)cyclopentan-1-ol Chemical and Physical Properties

Names and Identifiers

• Cyclopentanol, 1-(4-bromophenyl)-
• 1-(4-Bromophenyl)cyclopentanol
• 1-(4-Bromophenyl)cyclopentanol (ACI)
• 1-(4-Bromophenyl)cyclopentan-1-ol

• MDL： MFCD18205681
• Inchi： 1S/C11H13BrO/c12-10-5-3-9(4-6-10)11(13)7-1-2-8-11/h3-6,13H,1-2,7-8H2
• InChI Key： KXEZRQJDHKLSHF-UHFFFAOYSA-N
• SMILES： BrC1C=CC(C2(CCCC2)O)=CC=1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 1

Additional information on 1-(4-Bromophenyl)cyclopentan-1-ol

Research Brief on 1-(4-Bromophenyl)cyclopentan-1-ol (CAS: 865204-03-1): Recent Advances and Applications in Chemical Biology and Medicine

1-(4-Bromophenyl)cyclopentan-1-ol (CAS: 865204-03-1) is a brominated cyclopentanol derivative that has garnered significant attention in recent years due to its versatile applications in chemical biology and medicinal chemistry. This compound serves as a key intermediate in the synthesis of various pharmacologically active molecules, particularly those targeting central nervous system (CNS) disorders and inflammatory diseases. Recent studies have explored its potential as a building block for novel drug candidates, leveraging its unique structural features for enhanced bioactivity and selectivity.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers investigated the use of 1-(4-Bromophenyl)cyclopentan-1-ol as a precursor for the development of selective serotonin reuptake inhibitors (SSRIs). The study demonstrated that derivatives of this compound exhibited improved binding affinity for the serotonin transporter (SERT) compared to traditional SSRIs, suggesting potential applications in the treatment of depression and anxiety disorders. The bromine substituent was found to play a critical role in modulating the compound's pharmacokinetic properties, including its metabolic stability and blood-brain barrier permeability.

Another notable application of 1-(4-Bromophenyl)cyclopentan-1-ol was reported in a 2022 ACS Chemical Biology article, where it was utilized as a scaffold for designing small-molecule inhibitors of protein-protein interactions (PPIs). The researchers synthesized a series of analogs and evaluated their efficacy in disrupting the interaction between NF-κB and its regulatory proteins, a target of interest for inflammatory and autoimmune diseases. The lead compound derived from this scaffold showed promising in vitro and in vivo activity, with minimal off-target effects.

Recent advancements in synthetic methodologies have also facilitated the efficient production of 1-(4-Bromophenyl)cyclopentan-1-ol. A 2023 Organic Process Research & Development paper described a novel catalytic asymmetric synthesis route, achieving high enantiomeric purity and yield. This development is particularly significant for the scalable production of chiral derivatives, which are often required for pharmaceutical applications.

In conclusion, 1-(4-Bromophenyl)cyclopentan-1-ol (CAS: 865204-03-1) continues to be a valuable compound in chemical biology and drug discovery. Its structural versatility, combined with recent synthetic and pharmacological advancements, positions it as a promising candidate for the development of next-generation therapeutics. Future research directions may include further optimization of its derivatives for enhanced efficacy and safety, as well as exploration of its applications in other therapeutic areas such as oncology and infectious diseases.